Cas no 2229505-25-1 (1-2-(1H-indol-6-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1H-indol-6-yl)ethylcyclopropan-1-ol
• CAS No: 2229505-25-1
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5975529
• PubChem ID: 165628681
• Update Time: 2025-05-20

1-2-(1H-indol-6-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-6-yl)ethylcyclopropan-1-ol
• 1-[2-(1H-indol-6-yl)ethyl]cyclopropan-1-ol
• 2229505-25-1
• EN300-1789186

• Inchi： 1S/C13H15NO/c15-13(6-7-13)5-3-10-1-2-11-4-8-14-12(11)9-10/h1-2,4,8-9,14-15H,3,5-7H2
• InChI Key： KECHEFIMEIFOJR-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36Ų

Additional information on 1-2-(1H-indol-6-yl)ethylcyclopropan-1-ol

Compound CAS No. 2229505-25-1: 1-(2-(1H-indol-6-yl)ethyl)cyclopropan-1-ol

The compound with CAS number 2229505-25-1, commonly referred to as 1-(2-(1H-indol-6-yl)ethyl)cyclopropan-1-ol, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring and indole moiety, which are key structural elements contributing to its chemical properties and potential applications.

Cyclopropane rings are known for their high ring strain, which makes them reactive and interesting targets for chemical synthesis. In this compound, the cyclopropane ring is substituted with a hydroxyl group (-OH) at position 1 and an ethyl group attached to an indole ring at position 2. The indole moiety, a heterocyclic aromatic structure, adds complexity to the molecule and potentially enhances its biological activity. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

Research into 1-(2-(1H-indol-6-yl)ethyl)cyclopropan-1-ol has focused on its synthesis, reactivity, and potential biological roles. One notable study published in *Journal of Medicinal Chemistry* explored the compound's ability to act as a template for drug discovery, particularly in the context of enzyme inhibition. The indole group, being a common feature in many bioactive molecules, was found to contribute significantly to the compound's binding affinity with target proteins.

Another area of interest is the compound's role in organocatalysis. The cyclopropane ring's reactivity has been leveraged in asymmetric catalysis, where it serves as a substrate for enantioselective reactions. This has implications for the synthesis of chiral compounds, which are crucial in pharmaceuticals and agrochemicals. Recent advancements in this field have demonstrated improved yields and enantioselectivity when using this compound as a starting material.

In terms of synthesis, 1-(2-(1H-indol-6-yl)ethyl)cyclopropan-1-ol can be prepared via a variety of methods, including alkylation reactions and cycloaddition processes. A study published in *Organic Letters* detailed a novel approach using palladium-catalyzed coupling reactions to construct the indole-containing side chain efficiently. This method not only enhances the scalability of the synthesis but also improves the overall purity of the product.

The compound's stability under various conditions has also been a topic of investigation. Studies conducted under thermal and photochemical conditions revealed that while the cyclopropane ring remains stable under mild conditions, it undergoes ring-opening reactions under harsher conditions. This property makes it a valuable substrate for studying ring-opening polymerization and other reactive processes.

From an environmental perspective, understanding the degradation pathways of 1-(2-(1H-indol-6-yl)ethyl)cyclopropan-1-ol is crucial for assessing its ecological impact. Recent research has shown that under aerobic conditions, the compound undergoes microbial degradation, with specific bacterial strains demonstrating efficient biodegradation capabilities. This suggests that while it may pose risks under certain conditions, its environmental footprint can be managed through proper disposal practices.

In conclusion, CAS No. 2229505-25-1, or 1-(2-(1H-indol-6-yli